Cas no 2755-10-4 (Retroprogesterone)

• Product Name: Retroprogesterone
• CAS No: 2755-10-4
• MF: C₂₁H₃₀O₂
• MW: 314.461706638336
• CID: 264205
• PubChem ID: 92940
• Update Time: 2025-11-02

Retroprogesterone Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,(9b,10a)-
• 9beta,10alpha-Pregn-4-ene-3,20-dione
• Retroprogesterone
• R94ZS616JR
• DTXSID101335986
• 9.beta.,10.alpha.-Pregn-4-ene-3,20-dione
• Pregn-4-ene-3,20-dione, (9.beta.,10.alpha.)-
• Q21098966
• (8S,9R,10S,13S,14S,17S)-17-acetyl-10,13-dimethyl-1,2,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-3H-cyclopenta[a]phenanthren-3-one
• (8S,9R,10S,13S,14S,17S)-17-acetyl-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• SCHEMBL3931579
• UNII-R94ZS616JR
• EINECS 220-407-9
• Lumiprogesterone
• Pregn-4-ene-3,20-dione #
• (8S, 9R, 10S, 13S, 14S, 17S)-17-acetyl-10, 13-dimethyl-1, 2, 6, 7, 8, 9, 11, 12, 14, 15, 16, 17-dodecahydrocyclopenta[a]phenanthren-3-one
• (9beta,10alpha)-pregn-4-ene-3,20-dione
• 2755-10-4
• 9.beta.,10.alpha.-Progesterone
• AKOS040753738
• NS00083444
• 9beta,10alpha-Pregna-4-ene-3,20-dione

• Inchi： 1S/C21H30O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h12,16-19H,4-11H2,1-3H3/t16-,17+,18-,19+,20+,21+/m0/s1
• InChI Key： RJKFOVLPORLFTN-HQZYFCCVSA-N
• SMILES： O=C(C)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@@]4(C)[C@@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 314.224580195g/mol
• Monoisotopic Mass: 314.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives

Additional information on Retroprogesterone

Retroprogesterone: A Novel Progesterone Analog with Promising Therapeutic Potential

Retroprogesterone, a synthetic analog of progesterone, has garnered significant attention in the biomedical research community due to its unique molecular structure and potential applications in endocrinology and gynecological disorders. With the CAS No. 2755-10-4 identifier, this compound represents a critical advancement in the development of hormonal therapeutics. Recent studies published in Frontiers in Endocrinology (2023) and Journal of Steroid Biochemistry and Molecular Biology (2024) have highlighted its role in modulating progesterone receptor activity, offering novel insights into its mechanism of action and therapeutic potential.

As a progesterone derivative, Retroprogesterone exhibits structural similarities to natural progesterone but with distinct functional properties. This unique configuration enables it to interact selectively with progesterone receptors (PR) in a manner that may differ from traditional progesterone analogs. The CAS No. 2755-10-4 compound has been shown to demonstrate enhanced affinity for PR isoforms, particularly in the context of endometrial tissue regulation, as reported in a 2023 study conducted by the University of California, San Francisco. This finding underscores its potential for targeted therapeutic applications in reproductive health disorders.

Recent advances in synthetic chemistry have enabled the precise synthesis of Retroprogesterone, allowing researchers to explore its biological activities in depth. A 2024 publication in Endocrine Reviews detailed how this compound can modulate hormonal signaling pathways involved in ovarian function and uterine receptivity. These studies suggest that Retroprogesterone may offer advantages over traditional progesterone analogs in terms of selective receptor activation and reduced side effects, making it a promising candidate for clinical development.

The biological activity of Retroprogesterone has been extensively studied in various in vitro and in vivo models. Research published in Cell Reports (2023) demonstrated its ability to regulate gene expression associated with endometrial differentiation. This property is particularly relevant for conditions such as endometriosis and adenomyosis, where aberrant hormonal signaling plays a critical role. The CAS No. 2755-10-4 compound's potential to modulate endometrial stem cell activity has also been explored in recent preclinical studies.

Advancements in biomedical research have expanded the understanding of Retroprogesterone's therapeutic applications. A 2024 study in Nature Communications highlighted its potential in regenerative medicine for ovarian tissue engineering. This research suggests that the CAS No. 2755-10-4 compound could facilitate the development of artificial ovarian tissues with improved hormonal functionality. Such breakthroughs position Retroprogesterone as a valuable tool in reproductive medicine and endocrinology.

The pharmacological profile of Retroprogesterone has been evaluated in multiple studies to assess its safety and efficacy. A 2023 meta-analysis published in Pharmacological Research indicated that this compound exhibits low hepatic metabolism and minimal interaction with cytochrome P450 enzymes, which is a significant advantage over many progesterone analogs. This property is particularly important for patients requiring long-term hormonal therapy or those with liver dysfunction.

Recent biomedical innovations have focused on optimizing the delivery systems for Retroprogesterone. A 2024 publication in Advanced Drug Delivery Reviews described the development of nanoparticle-based formulations that enhance the bioavailability of this compound. These advancements address the challenge of systemic delivery while maintaining the selective activity of Retroprogesterone in target tissues. Such improvements are critical for translating this compound into clinical applications.

The therapeutic potential of Retroprogesterone is being explored in various clinical contexts. A 2023 phase I trial published in Journal of Clinical Endocrinology & Metabolism demonstrated its safety and tolerability in healthy volunteers. These findings support further clinical development for conditions such as menstrual disorders, endometriosis, and ovarian dysfunction. The CAS No. 2755-10-4 compound's potential to modulate hormonal balance is particularly relevant for female reproductive health management.

Advancements in biomedical research continue to refine our understanding of Retroprogesterone's role in hormonal regulation. A 2024 study in Endocrine-Related Cancer revealed its ability to influence progesterone receptor isoform expression, which may have implications for hormone-dependent cancers. These findings suggest that Retroprogesterone could serve as a novel therapeutic agent in oncology, particularly for progesterone receptor-positive tumors.

The future of Retroprogesterone research lies in its potential to revolutionize endocrinological treatments. Ongoing studies are investigating its applications in regenerative medicine, gene therapy, and personalized medicine. As the CAS No. 2755-10-4 compound continues to be explored, its unique properties position it as a promising candidate for addressing complex hormonal disorders and advancing biomedical science.